Cas no 164661-12-5 (4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol)

• Product Name: 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol
• CAS No: 164661-12-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 836852
• PubChem ID: 53439925
• Update Time: 2025-06-08

4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol
• 4-(3,4-Dimethoxyphenyl)-3-butene
• 4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol
• [ "" ]
• DTXSID30702242
• FS-10456
• HY-N1874
• AKOS022184736
• (E)-4-(3,4-dimethoxyphenyl)but-3-ene-1,2-diol
• 164661-12-5
• CS-0017759
• (e)-2-hydroxy-4-(3,4-dimethoxyphenyl)but-3-en-1-ol

• Inchi： 1S/C12H16O4/c1-15-11-6-4-9(7-12(11)16-2)3-5-10(14)8-13/h3-7,10,13-14H,8H2,1-2H3/b5-3+
• InChI Key： LFOKKKFXPSWWMO-HWKANZROSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C/C(CO)O)OC

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.3±45.0 °C at 760 mmHg
• Flash Point: 209.2±28.7 °C
• PSA: 58.92000
• LogP: 1.07020
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol

Introduction to 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol (CAS No. 164661-12-5)

4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol (CAS No. 164661-12-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butenediol moiety and a dimethoxyphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol is C₁₃H₁₈O₄, and its molecular weight is 238.28 g/mol. The compound's structure consists of a conjugated double bond system and two hydroxyl groups, which contribute to its reactivity and potential biological activity. The dimethoxyphenyl group, in particular, is known for its ability to modulate the interaction with biological targets, such as enzymes and receptors.

In recent years, 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines, suggesting its potential therapeutic applications in conditions such as oxidative stress-related diseases and chronic inflammation.

Another area of interest is the compound's ability to interact with specific enzymes involved in metabolic pathways. Research has demonstrated that 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. This property makes it a promising candidate for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol has also shown potential in neuroprotective applications. Studies have indicated that this compound can protect neuronal cells from oxidative damage and apoptosis induced by various stressors. This neuroprotective effect is attributed to its ability to enhance the expression of antioxidant enzymes and reduce the levels of reactive oxygen species (ROS). These findings suggest that 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol has been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3,4-dimethoxybenzaldehyde with an appropriate butenediol derivative under controlled conditions. These synthetic methods have facilitated the large-scale production of 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol, making it more accessible for further research and development.

The safety profile of 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation and eventual use in human patients.

In conclusion, 4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol (CAS No. 164661-12-5) is a multifaceted compound with a range of promising applications in pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it a valuable candidate for the development of novel therapeutic agents targeting oxidative stress, inflammation, and neurodegeneration. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.